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Compound of Interest

Compound Name: 2-Bromo-1-ethyl-4-nitrobenzene

Cat. No.: B1291988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

protocols for 2-Bromo-1-ethyl-4-nitrobenzene (CAS No. 52121-34-3). Due to the limited

availability of a specific Safety Data Sheet (SDS) for this compound, the information presented

herein is synthesized from data on structurally similar chemicals and the parent compound,

nitrobenzene. All procedures should be conducted only after a thorough, site-specific risk

assessment by qualified personnel.

Hazard Identification and Classification
While a definitive GHS classification for 2-Bromo-1-ethyl-4-nitrobenzene is not readily

available, based on analogous compounds such as other bromonitrobenzene derivatives, the

following hazards are anticipated.[1][2] The parent compound, nitrobenzene, is known to cause

methemoglobinemia and is classified as possibly carcinogenic to humans (Group 2B) by the

International Agency for Research on Cancer (IARC).[3][4]

Anticipated GHS Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Acute Toxicity (Oral, Dermal,

Inhalation)
4 (Anticipated)

H302, H312, H332: Harmful if

swallowed, in contact with skin,

or if inhaled

Anticipated GHS Pictograms:

Exclamation Mark (GHS07): For skin, eye, and respiratory irritation.

Health Hazard (GHS08): Due to the potential for more severe target organ effects based on

the nitrobenzene moiety.

Skull and Crossbones (GHS06): Possible for acute toxicity, pending specific data.

Signal Word: Warning

Precautionary Statements (Anticipated):
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264

Wash face, hands and any

exposed skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312
Call a POISON CENTER or

doctor if you feel unwell.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

Disposal P501 Dispose of contents/container

to an approved waste disposal
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plant.

Physical and Chemical Properties
Limited experimental data for the physical and chemical properties of 2-Bromo-1-ethyl-4-
nitrobenzene is available. The following table includes computed data from PubChem and

observations from scientific literature.[5]

Property Value Source

Molecular Formula C8H8BrNO2 PubChem[5]

Molecular Weight 230.06 g/mol PubChem[5]

Appearance Yellow oil Patent Literature

CAS Number 52121-34-3 Chemical Abstract Services

Experimental Protocols
General Handling and Storage
Protocol ID: GH-001

Objective: To outline the standard procedures for the safe handling and storage of 2-Bromo-1-
ethyl-4-nitrobenzene in a laboratory setting.

Methodology:

Engineering Controls: All manipulations of 2-Bromo-1-ethyl-4-nitrobenzene must be

performed in a certified chemical fume hood to minimize inhalation exposure. Ensure that a

safety shower and eyewash station are readily accessible.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: A flame-retardant lab coat and chemically resistant gloves (Nitrile rubber

is a common recommendation for nitro- and bromo-aromatic compounds) are mandatory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1291988?utm_src=pdf-body
https://www.benchchem.com/product/b1291988?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethyl-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethyl-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethyl-4-nitrobenzene
https://www.benchchem.com/product/b1291988?utm_src=pdf-body
https://www.benchchem.com/product/b1291988?utm_src=pdf-body
https://www.benchchem.com/product/b1291988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inspect gloves for integrity before each use.

Respiratory Protection: If there is a risk of generating aerosols or if working outside a fume

hood, a NIOSH-approved respirator with organic vapor cartridges is required.

Handling Procedures:

Avoid direct contact with skin, eyes, and clothing.

Use only spark-proof tools and explosion-proof equipment.

Ground all containers and transfer equipment to prevent static discharge.

Prepare a spill kit appropriate for organic compounds before beginning work.

Storage:

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Store separately from strong oxidizing agents and incompatible materials.

Accidental Release Measures
Protocol ID: AR-001

Objective: To provide a clear procedure for responding to an accidental spill of 2-Bromo-1-
ethyl-4-nitrobenzene.

Methodology:

Immediate Actions:

Evacuate all non-essential personnel from the spill area.

Ensure the area is well-ventilated.

Eliminate all ignition sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1291988?utm_src=pdf-body
https://www.benchchem.com/product/b1291988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment:

Wearing the appropriate PPE, contain the spill using an inert absorbent material such as

sand, earth, or vermiculite. Do not use combustible materials like sawdust.

Clean-up:

Carefully collect the absorbed material into a labeled, sealable container for hazardous

waste disposal.

Clean the spill area with a suitable solvent (e.g., acetone), followed by soap and water.

Reporting:

Report the incident to the appropriate environmental health and safety officer.

First Aid Measures
Protocol ID: FA-001

Objective: To describe the immediate first aid response to exposure to 2-Bromo-1-ethyl-4-
nitrobenzene.

Methodology:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.
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Mandatory Visualizations
Risk Assessment and Control Workflow for 2-Bromo-1-ethyl-4-nitrobenzene

Risk Assessment

Control Measures

Procedure Execution

Start: Handling Required

Identify Hazards
(Skin/Eye Irritation, Inhalation Toxicity,

Potential Methemoglobinemia)

Evaluate Exposure Potential
(Quantity, Duration, Procedure)

Assess Risk Level
(Low, Medium, High)

Elimination/Substitution
(Is a less hazardous alternative available?)

Yes

Engineering Controls
(Fume Hood, Ventilation)

No

Administrative Controls
(SOPs, Training, Restricted Access)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat, Respirator)

Conduct Work Following Controls

Monitor for Exposure/Incidents

End: Decontamination & Waste Disposal

Click to download full resolution via product page
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Caption: Risk assessment and control workflow for handling 2-Bromo-1-ethyl-4-nitrobenzene.

Toxicological Information
Specific toxicological data for 2-Bromo-1-ethyl-4-nitrobenzene is not available. The

information below is based on the known toxicology of nitrobenzene.[3][4][6][7]

Acute Effects:

The primary concern with acute exposure to nitrobenzene compounds is

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the

blood's ability to carry oxygen. Symptoms can include headache, dizziness, nausea,

cyanosis (bluish skin), and in severe cases, respiratory depression and death.[3][6][7]

Chronic Effects:

Prolonged or repeated exposure may lead to effects on the liver, spleen, and central nervous

system.

The International Agency for Research on Cancer (IARC) has classified nitrobenzene as

"possibly carcinogenic to humans" (Group 2B).[3][4]

Toxicity Data (for Nitrobenzene):

Route Species Value

Oral LD50 Rat 640 mg/kg

Inhalation LC50 Rat 556 ppm (4 hours)[6]

Dermal LD50 Rabbit 780 mg/kg

Disposal Considerations
All waste containing 2-Bromo-1-ethyl-4-nitrobenzene must be handled as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.
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Dispose of the waste through a licensed hazardous waste disposal company in accordance

with all local, state, and federal regulations.

Do not dispose of down the drain or in general waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. assets.thermofisher.cn [assets.thermofisher.cn]

3. gov.uk [gov.uk]

4. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Nitrobenzene - NCBI
Bookshelf [ncbi.nlm.nih.gov]

5. 2-Bromo-1-ethyl-4-nitrobenzene | C8H8BrNO2 | CID 22345594 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. epa.gov [epa.gov]

To cite this document: BenchChem. [2-Bromo-1-ethyl-4-nitrobenzene: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291988#2-bromo-1-ethyl-4-nitrobenzene-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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